AB-PINACA N-(2-fluoropentyl) isomer
Overview
Description
AB-PINACA is a synthetic cannabinoid that has recently been identified in illegal herbal products. AB-PINACA N-(2-fluoropentyl) isomer is an analog of AB-PINACA characterized by the addition of a fluorine atom at the two position of the pentyl chain. The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications.
Scientific Research Applications
Metabolite Profiling of AB-PINACA
A study by Wohlfarth et al. (2015) explored the metabolic profiling of AB-PINACA and its analog 5F-AB-PINACA. The research revealed that both drugs undergo similar biotransformations, including carboxamide hydrolysis, hydroxylation, ketone formation, and carboxylation. The study provides insights into the metabolic pathways of these synthetic cannabinoids, which is crucial for understanding their pharmacokinetics and potential toxicological profiles (Wohlfarth et al., 2015).
Pharmacological Characterization
Banister et al. (2015) conducted a study on the pharmacological characterization of AB-PINACA and other synthetic cannabinoids. They found that these compounds act as high potency agonists of CB1 and CB2 receptors. This research provides valuable information on the pharmacological effects of AB-PINACA, contributing to the understanding of its potential impact on human health (Banister et al., 2015).
Metabolic Stability and Human Liver Microsome Analysis
Takayama et al. (2014) examined the metabolism of AB-PINACA using human liver microsomes. Their findings indicated that AB-PINACA predominantly undergoes oxidative metabolism. Such studies are essential for predicting human metabolism of synthetic cannabinoids and assessing their potential toxic effects (Takayama et al., 2014).
Analysis in Forensic Contexts
In forensic contexts, the identification of AB-PINACA in various samples is crucial. A study by Arbouche et al. (2019) developed a method for detecting AB-PINACA in human hair, demonstrating its application in a case of intoxication. This research highlights the importance of developing sensitive analytical methods for the detection of synthetic cannabinoids in forensic investigations (Arbouche et al., 2019).
Regulatory and Legal Aspects
The regulatory status of AB-PINACA has been a subject of discussion in several studies. Various papers in the "Federal register" document the placement of AB-PINACA into Schedule I of the Controlled Substances Act, highlighting the legal and regulatory aspects surrounding these synthetic cannabinoids (Federal register, 2014-2017).
properties
Product Name |
AB-PINACA N-(2-fluoropentyl) isomer |
|---|---|
Molecular Formula |
C18H25FN4O2 |
Molecular Weight |
348.4 |
IUPAC Name |
N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(2-fluoropentyl)indazole-3-carboxamide |
InChI |
InChI=1S/C18H25FN4O2/c1-4-7-12(19)10-23-14-9-6-5-8-13(14)16(22-23)18(25)21-15(11(2)3)17(20)24/h5-6,8-9,11-12,15H,4,7,10H2,1-3H3,(H2,20,24)(H,21,25) |
InChI Key |
VKIBZLGSWZHFJD-UHFFFAOYSA-N |
SMILES |
CCCC(CN1C2=CC=CC=C2C(=N1)C(=O)NC(C(C)C)C(=O)N)F |
synonyms |
AB-PINACA N-(2-fluoropentyl) analog; 2-fluoro AB-PINACA |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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